Cas no 1805134-22-8 (3-Amino-5-(difluoromethyl)-2-hydroxypyridine-6-carboxylic acid)

• Product Name: 3-Amino-5-(difluoromethyl)-2-hydroxypyridine-6-carboxylic acid
• CAS No: 1805134-22-8
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 4916381
• Update Time: 2025-10-25

3-Amino-5-(difluoromethyl)-2-hydroxypyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(difluoromethyl)-2-hydroxypyridine-6-carboxylic acid

• Inchi： 1S/C7H6F2N2O3/c8-5(9)2-1-3(10)6(12)11-4(2)7(13)14/h1,5H,10H2,(H,11,12)(H,13,14)
• InChI Key： WFBJCSQZWALMMD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(NC=1C(=O)O)=O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 360
• XLogP3: -0.4
• Topological Polar Surface Area: 92.4

Additional information on 3-Amino-5-(difluoromethyl)-2-hydroxypyridine-6-carboxylic acid

3-Amino-5-(difluoromethyl)-2-hydroxypyridine-6-carboxylic acid (CAS No. 1805134-22-8)

The compound 3-Amino-5-(difluoromethyl)-2-hydroxypyridine-6-carboxylic acid, identified by the CAS number 1805134-22-8, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. Recent studies have highlighted its role in the synthesis of bioactive molecules, making it a focal point for researchers worldwide.

The molecular structure of 3-Amino-5-(difluoromethyl)-2-hydroxypyridine-6-carboxylic acid consists of a pyridine ring with substituents at positions 2, 3, 5, and 6. The presence of an amino group (-NH₂) at position 3, a difluoromethyl group (-CF₂H) at position 5, a hydroxyl group (-OH) at position 2, and a carboxylic acid group (-COOH) at position 6 creates a versatile platform for various chemical reactions. These functional groups not only enhance the molecule's reactivity but also contribute to its potential as a building block in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed multi-component reactions and catalytic processes to achieve high yields and purity. The use of microwave-assisted synthesis has further streamlined the production process, making it more accessible for large-scale applications. These developments underscore the importance of 3-Amino-5-(difluoromethyl)-2-hydroxypyridine-6-carboxylic acid in modern chemical synthesis.

In terms of biological activity, this compound has shown promising results in preliminary assays. Studies indicate that it exhibits moderate to high potency against certain enzymes and receptors, suggesting its potential as a lead compound for drug discovery. Collaborative efforts between academic institutions and pharmaceutical companies have led to the exploration of its pharmacokinetic properties, which are critical for determining its suitability as an orally active drug.

The incorporation of fluorine atoms in the structure of 3-Amino-5-(difluoromethyl)-2-hydroxypyridine-6-carboxylic acid imparts unique electronic and steric effects that enhance its stability and bioavailability. Fluorinated compounds are increasingly being recognized for their role in improving drug efficacy, and this compound is no exception. Its ability to modulate key biological pathways makes it a valuable asset in the development of novel therapeutic agents.

Beyond pharmacological applications, this compound has also found relevance in material science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area and tunable porosity, which are highly desirable for gas storage and catalysis applications.

In conclusion, 3-Amino-5-(difluoromethyl)-2-hydroxypyridine-6-carboxylic acid (CAS No. 1805134-22-8) stands out as a multifaceted molecule with diverse applications across various scientific domains. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a key player in future innovations. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both academia and industry.